Cas no 107401-56-9 (2-Benzothiazoleethanol,a-ethyl-)

2-Benzothiazoleethanol,a-ethyl- structure
107401-56-9 structure
Product Name:2-Benzothiazoleethanol,a-ethyl-
CAS No:107401-56-9
MF:C11H13NOS
MW:207.292021512985
CID:127530
PubChem ID:13634081
Update Time:2025-04-18

2-Benzothiazoleethanol,a-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazoleethanol,a-ethyl-
    • 2-Benzothiazoleethanol,alpha-ethyl-(9CI)
    • 107401-56-9
    • AKOS012503403
    • 1-(1,3-benzothiazol-2-yl)butan-2-ol
    • Inchi: 1S/C11H13NOS/c1-2-8(13)7-11-12-9-5-3-4-6-10(9)14-11/h3-6,8,13H,2,7H2,1H3
    • InChI Key: LEOBQLYYCRPXQG-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1CC(CC)O

Computed Properties

  • Exact Mass: 207.07189
  • Monoisotopic Mass: 207.07178521g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 33.12
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